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Compound of Interest

Compound Name: MK-912 hydrochloride
CAS No.: 119942-70-0
Cat. No.: B1677251
Get Quote
. J

-Adrenergic Receptor Antagonist

Executive Summary & Mechanism of Action

MK-912 hydrochloride is a potent, competitive antagonist of the

-adrenergic receptor. Historically distinguished by its high affinity for the
subtype (

nM) relative to

(

nM), it remains a critical tool for dissecting adrenergic signaling pathways. Unlike the classic
antagonist yohimbine, MK-912 exhibits higher potency and a distinct selectivity profile, making
it valuable for investigating noradrenergic modulation of cognition, sedation, and metabolic
function.

Mechanistic Pathway

The primary utility of MK-912 in vivo stems from its blockade of presynaptic autoreceptors (
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) and postsynaptic receptors (

). By blocking the autoreceptor, MK-912 disinhibits norepinephrine (NE) release, leading to
increased sympathetic tone and central arousal.
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Figure 1: Mechanism of Action. MK-912 blocks the negative feedback loop of the presynaptic

-autoreceptor, preventing the inhibition of Adenylyl Cyclase and Calcium influx, thereby
potentiating norepinephrine release.

Chemical Properties & Formulation Strategy
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MK-912 is a hydrochloride salt, but its lipophilic core structure renders it poorly soluble in
neutral aqueous buffers. Proper vehicle selection is critical to prevent precipitation in the
syringe or peritoneal cavity.

Physicochemical Profile[1][2][3][4][5]

e CAS Number: 111466-41-2
e Molecular Weight: 375.89 g/mol [1]

 Solubility: Soluble in DMSO (>20 mg/mL); Insoluble in water/saline.

Recommended In Vivo Vehicle (Rat/Mouse)

For intraperitoneal (i.p.) or subcutaneous (s.c.) administration, use a co-solvent system. Do not
attempt to dissolve directly in saline.

Formulation Protocol (10 mL batch @ 1 mg/mL):

Weigh: 10 mg of MK-912 Hydrochloride.

Dissolve: Add 0.5 mL DMSO (5% final vol). Vortex until completely clear.[2]

Stabilize: Add 4.0 mL PEG-300 (40% final vol). Vortex.

Emulsify: Add 0.5 mL Tween-80 (5% final vol). Vortex.

Dilute: Slowly add 5.0 mL Warm Sterile Saline (0.9%) (50% final vol) while vortexing
vigorously.

Note: If precipitation occurs upon adding saline, increase PEG-300 concentration or gently
warm the solution to 37°C. Prepare fresh daily.

Experimental Protocols
Protocol A: Reversal of -Agonist Induced Sedation

This is the "Gold Standard" functional assay to verify MK-912 activity. It tests the compound's
ability to competitively displace agonists like xylazine or dexmedetomidine from central
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receptors.
Objective: Quantify the acceleration of recovery from anesthesia.
Study Design:
e Subjects: Male Sprague-Dawley Rats (250-300g) or C57BL/6 Mice.
e Groups (n=8/group):

o Vehicle Control

o MK-912 Low Dose (0.1 mg/kg)

o MK-912 High Dose (1.0 mg/kg)

o Positive Control (Atipamezole, 1.0 mg/kg)

Step-by-Step Procedure:

Baseline: Acclimate animals to the testing room for 1 hour.

e Induction: Administer Xylazine (10 mg/kg i.p.) + Ketamine (80 mg/kg i.p.) to induce
anesthesia.

 Verification: Confirm Loss of Righting Reflex (LORR). Animal should remain on its back when
placed there.

e Challenge: 15 minutes post-induction, administer MK-912 (i.p.) or Vehicle.

o Measurement: Place animal on its back on a heating pad. Measure Time to Return of
Righting Reflex (RORR).

o Definition of RORR: Animal successfully turns over to prone position with all four paws on
the ground three times within 60 seconds.

Expected Data:
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Mean Time to % Reduction vs
Group Dose (mglkg) ) .
RORR (min) Vehicle
Vehicle - 65.0 £5.2 -
MK-912 0.1 45.0+£4.1 ~30%
MK-912 1.0 15.0+25 ~75%

| Atipamezole | 1.0 | 12.0 £ 1.8 | ~80% |

Protocol B: Assessment of Glucose Modulation
(Metabolic Assay)

MK-912 has been shown to block pancreatic

-receptors, which normally inhibit insulin secretion. This protocol assesses the "metabolic
disinhibition" of insulin.

Objective: Determine effect of MK-912 on fasting plasma glucose and insulin response.

Workflow:

Glucose Challenge
(2g/kg Glucose i.p.)
(Optional)

Fast Animals Baseline Bleed Administer MK-912 Serial Blood Sampling Assay
(6-12 Hours) (Tail Vein) (0.3 - 1.0 mg/kg p.o. ori.p.) (0, 15, 30, 60, 120 min) (Glucose & Insulin ELISA)

Click to download full resolution via product page

Figure 2: Metabolic Assay Workflow. Note that MK-912 can be administered orally (p.o.) in
metabolic studies, as it is orally active.[1][3]

Key Causality:

e activation
Decreased cAMP

Decreased Insulin.
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e MK-912

Blocks
Increased Insulin

Decreased Glucose.
Dosing Guidelines & Pharmacokinetics
Based on affinity data (

values) and historical reversal studies, MK-912 is highly potent. Overdosing (>5 mg/kg) may
lead to non-specific effects or excessive sympathetic outflow (anxiety, tremors).

Effective Dose

Species Route Application
Range
. Cognitive / Behavioral
Rat i.p.[4][5] / s.c. 0.1 - 0.3 mg/kg )
Studies
) Anesthesia Reversal /
Rat i.p.[4] 0.5-2.0 mg/kg )
Metabolic
Locomotor Activity /
Mouse i.p. 0.3 -3.0 mg/kg Radioligand
Displacement
Clinical Pharmacology
Human p.o. 0.2 — 2.0 mg (Total)

(Historical)

Pharmacokinetic Note: MK-912 exhibits a rapid onset (peak effects ~30-60 mins) and moderate
duration of action (4-6 hours). In radioligand studies (

-MK-912), it shows high initial brain uptake, particularly in the cortex and olfactory tubercle.

Troubleshooting & Validation

Issue: Inconsistent Behavioral Results
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o Cause: Alpha-2 antagonists often display an "Inverted-U" dose-response curve. Low doses
improve cognition/attention; high doses cause anxiety/sedation (via off-target or excessive
NE).

e Solution: Always run a log-scale dose response (0.1, 0.3, 1.0, 3.0 mg/kg).
Issue: Compound Precipitation
e Cause: pH shock when adding saline.

e Solution: Ensure the PEG/Tween mixture is well-mixed with the DMSO stock before adding
saline. Add saline dropwise while vortexing.

Validation Marker (Positive Control): To confirm the drug is active, observe pupil dilation
(mydriasis). Alpha-2 blockade inhibits the parasympathetic nucleus (Edinger-Westphal), leading
to pupil dilation in rodents. This is a non-invasive biomarker of central engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Application Note: MK-912 Hydrochloride In
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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